Cas no 2172574-39-7 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2172574-39-7
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 5807523
• PubChem ID: 165820517
• Update Time: 2025-06-23

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
• EN300-1535975
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid
• 2172574-39-7

• Inchi： 1S/C26H27N3O6/c1-2-7-16(12-24(30)27-14-17-13-23(25(31)32)29-35-17)28-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,13,16,22H,2,7,12,14-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： FEMKPCNTMZYXPX-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC1=CC(C(=O)O)=NO1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2172574-39-7)

In the realm of organic chemistry and pharmaceutical research, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2172574-39-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug discovery. Its unique combination of a 1,2-oxazole ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it invaluable for researchers focusing on solid-phase peptide synthesis (SPPS) and bioconjugation techniques.

The Fmoc-protected amino acid derivative is particularly noteworthy for its compatibility with modern automated peptide synthesizers, a topic frequently searched by scientists optimizing high-throughput workflows. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such building blocks, as they enable precise modifications to enhance bioavailability and target specificity. The compound’s carboxylic acid moiety also facilitates conjugation with amines, alcohols, or other nucleophiles, aligning with the growing demand for click chemistry applications in biopharmaceuticals.

One of the most searched questions in this domain revolves around the stability and storage conditions of Fmoc-based intermediates. Studies indicate that CAS No. 2172574-39-7 should be stored under inert conditions at low temperatures to prevent degradation of its oxazole core and Fmoc group. This aligns with industry standards for peptide synthesis reagents, a keyword often associated with troubleshooting synthesis yields. Additionally, its solubility profile in polar aprotic solvents like DMF or DMSO makes it a versatile candidate for ligand design in fragment-based drug discovery.

From an SEO perspective, terms like "Fmoc-amino acid derivatives," "oxazole carboxylic acid applications," and "CAS 2172574-39-7 supplier" are highly relevant. These reflect the needs of researchers seeking reliable sources or technical data for this compound. Furthermore, the rise of green chemistry has spurred interest in sustainable synthesis routes for such intermediates, another angle that enhances the compound’s market relevance.

In summary, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid represents a critical tool for advancing peptide therapeutics and small-molecule drug development. Its structural features cater to both traditional synthetic challenges and cutting-edge nanomedicine applications, ensuring its continued prominence in scientific literature and industrial pipelines.